Cas no 897610-92-3 (N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylpropanamide)

N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylpropanamide is a synthetic organic compound featuring a piperazine-1-ylsulfonyl group and a 2-methoxyphenyl substituent. It exhibits notable chemical stability and specificity, making it suitable for various synthetic applications, including the preparation of novel bioactive molecules.
N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylpropanamide structure
897610-92-3 structure
Product Name:N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylpropanamide
CAS No:897610-92-3
MF:C17H27N3O4S
MW:369.478983163834
CID:6441839
Update Time:2025-06-25

N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylpropanamide
    • N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]sulfonylethyl]-2-methylpropanamide
    • Inchi: 1S/C17H27N3O4S/c1-14(2)17(21)18-8-13-25(22,23)20-11-9-19(10-12-20)15-6-4-5-7-16(15)24-3/h4-7,14H,8-13H2,1-3H3,(H,18,21)
    • InChI Key: IOQBVUSKXCBZPZ-UHFFFAOYSA-N
    • SMILES: C(NCCS(N1CCN(C2=CC=CC=C2OC)CC1)(=O)=O)(=O)C(C)C

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N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylpropanamide Related Literature

Additional information on N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylpropanamide

Introduction to N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylpropanamide (CAS No. 897610-92-3)

N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylpropanamide, a compound with the CAS number 897610-92-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and unique chemical properties of this molecule make it a subject of intense research interest, particularly in the development of novel pharmacological agents.

The molecular structure of N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylpropanamide is characterized by the presence of several key functional groups. The core structure includes a piperazine ring, which is a common motif in many bioactive compounds, particularly those targeting central nervous system (CNS) disorders. The piperazine ring is further modified by a sulfonyl group, which is attached to an ethyl chain. This ethyl chain is terminated by an amide group, contributing to the overall solubility and bioavailability of the compound.

One of the most intriguing aspects of this compound is its potential as a pharmacological tool. The combination of the piperazine and sulfonyl groups suggests that it may exhibit properties similar to other molecules that have shown efficacy in treating conditions such as depression, anxiety, and other CNS-related disorders. Recent studies have highlighted the importance of piperazine derivatives in drug development, particularly due to their ability to interact with various neurotransmitter receptors.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems without causing significant side effects. N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylpropanamide has been investigated for its potential to interact with serotonin and dopamine receptors, which are crucial for regulating mood and cognitive functions. Preliminary research indicates that this compound may have a high affinity for these receptors, making it a promising candidate for further development.

The synthesis of N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylpropanamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the piperazine derivative, followed by sulfonylation and subsequent amide formation. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired product with minimal byproducts.

One of the challenges in working with this compound is its sensitivity to environmental conditions. Like many pharmacologically active molecules, it may degrade under certain conditions, such as exposure to light or moisture. Therefore, stringent storage and handling protocols are necessary to maintain its integrity throughout the research and development process.

The pharmacokinetic properties of N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylpropanamide are also subjects of ongoing investigation. Studies have begun to explore how this compound is metabolized in vivo and how it distributes within different tissues. Understanding these processes is crucial for predicting its therapeutic efficacy and potential side effects. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, are being used to characterize its metabolic pathways.

In conclusion, N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-2-methylpropanamide represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure and potential therapeutic applications make it a valuable compound for further research. As our understanding of its pharmacological properties continues to grow, it holds promise for the development of new treatments for various neurological and psychiatric disorders.

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